Cas no 1260942-40-2 (2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide
• CAS No: 1260942-40-2
• MF: C₁₁H₉N₃O₂S
• MW: 247.273060560226
• CID: 5231894
• Update Time: 2026-03-07

2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide
• 2-Cyano-N-(5-methoxybenzo[d]thiazol-2-yl)acetamide
• STL085346
• Acetamide, 2-cyano-N-(5-methoxy-2-benzothiazolyl)-

• Inchi： 1S/C11H9N3O2S/c1-16-7-2-3-9-8(6-7)13-11(17-9)14-10(15)4-5-12/h2-3,6H,4H2,1H3,(H,13,14,15)
• InChI Key： UYHCKLQQTQXOND-UHFFFAOYSA-N
• SMILES： S1C(NC(CC#N)=O)=NC2C=C(C=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 341
• XLogP3: 2.3
• Topological Polar Surface Area: 103

Additional information on 2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide

Recent Advances in the Study of 2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS: 1260942-40-2) in Chemical Biology and Pharmaceutical Research

2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS: 1260942-40-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiazole core and cyanoacetamide moiety, has recently emerged as a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its potential applications in various disease models, particularly in oncology and infectious diseases, owing to its unique chemical properties and biological activity.

The synthesis and characterization of 2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. The molecule's stability under physiological conditions has also been investigated, providing insights into its potential as a drug candidate. These foundational studies are critical for understanding the compound's behavior in biological systems.

In vitro studies have demonstrated that 2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide exhibits potent inhibitory effects on specific enzymatic targets. For instance, it has shown significant activity against kinases involved in cancer cell proliferation. Molecular docking simulations suggest that the compound's benzothiazole ring interacts with key amino acid residues in the active site of these enzymes, thereby disrupting their function. These findings highlight the compound's potential as a lead molecule for kinase inhibitor development.

Further investigations have explored the compound's pharmacokinetic properties. Preclinical studies in animal models have revealed favorable absorption and distribution profiles, with the compound demonstrating good bioavailability. However, challenges related to metabolic stability and clearance rates have been noted, prompting researchers to explore structural modifications to optimize these parameters. Such efforts are essential for advancing the compound into clinical trials.

The therapeutic potential of 2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide extends beyond oncology. Recent reports indicate its efficacy against bacterial and fungal pathogens, particularly those resistant to conventional antibiotics. Mechanistic studies suggest that the compound disrupts microbial cell wall synthesis, offering a novel mode of action. This dual activity against cancer and infectious agents positions the molecule as a versatile candidate for multifunctional drug development.

Despite these promising findings, several challenges remain. The compound's toxicity profile and off-target effects require further elucidation to ensure its safety for therapeutic use. Additionally, scalable synthesis methods need to be developed to facilitate large-scale production for clinical studies. Collaborative efforts between academic and industrial researchers are underway to address these issues and accelerate the compound's translation into practical applications.

In conclusion, 2-cyano-N-(5-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS: 1260942-40-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and potential therapeutic applications make it a molecule of great interest. Continued research efforts are expected to uncover new insights into its mechanism of action and optimize its properties for clinical use. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative medical solutions.